Cas no 2680847-44-1 (2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680847-44-1
• MF: C₇H₁₀FNO₄
• MW: 191.157005786896
• CID: 5650915
• PubChem ID: 165907043
• Update Time: 2025-10-30

2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28271781
• 2680847-44-1
• 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C7H10FNO4/c1-2-3-13-7(12)9-4-5(8)6(10)11/h2,5H,1,3-4H2,(H,9,12)(H,10,11)
• InChI Key： KWBINDVLMFTLMS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 191.05938596g/mol
• Monoisotopic Mass: 191.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Brief on 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680847-44-1)

2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680847-44-1) is a fluorinated amino acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorine atom at the 2-position and a propenyloxycarbonylamino group at the 3-position of the propanoic acid backbone. These modifications make it a promising candidate for various applications, including drug design, enzyme inhibition, and as a building block in peptide synthesis.

Recent studies have explored the synthetic pathways and biological activities of 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses.

In addition to its synthetic utility, 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been investigated for its role in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated its effectiveness as a linker molecule in antibody-drug conjugates (ADCs). The fluorine atom's electronegativity and the propenyl group's reactivity were leveraged to enhance the stability and specificity of the conjugates, leading to improved therapeutic outcomes in preclinical models.

Further research has focused on the compound's pharmacokinetic properties. A recent ACS Pharmacology & Translational Science article reported that 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. These findings are particularly significant for the development of next-generation therapeutics targeting chronic diseases.

Despite these advancements, challenges remain. For instance, the compound's potential off-target effects and long-term toxicity profiles require further investigation. Ongoing studies are employing advanced computational modeling and in vivo assays to address these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 2-fluoro-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680847-44-1) represents a versatile and promising molecule in the realm of chemical biology and drug development. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for researchers and a potential cornerstone for future therapeutic innovations.